Cas no 80052-79-5 (5-amino-1,2-dimethyl-1H-Imidazole-4-carbonitrile)

5-amino-1,2-dimethyl-1H-Imidazole-4-carbonitrile structure
80052-79-5 structure
Product Name:5-amino-1,2-dimethyl-1H-Imidazole-4-carbonitrile
CAS No:80052-79-5
MF:C6H8N4
MW:136.15452003479
CID:1118017
PubChem ID:12730732
Update Time:2025-08-03

5-amino-1,2-dimethyl-1H-Imidazole-4-carbonitrile Chemical and Physical Properties

Names and Identifiers

    • 5-amino-1,2-dimethyl-1H-Imidazole-4-carbonitrile
    • 80052-79-5
    • AKOS006339985
    • SCHEMBL1302060
    • EN300-7319436
    • QZWMPTZSRJGNJI-UHFFFAOYSA-N
    • Inchi: 1S/C6H8N4/c1-4-9-5(3-7)6(8)10(4)2/h8H2,1-2H3
    • InChI Key: QZWMPTZSRJGNJI-UHFFFAOYSA-N
    • SMILES: N1(C)C(=C(C#N)N=C1C)N

Computed Properties

  • Exact Mass: 136.074896272g/mol
  • Monoisotopic Mass: 136.074896272g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 0
  • Complexity: 170
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.7
  • Topological Polar Surface Area: 67.6Ų

5-amino-1,2-dimethyl-1H-Imidazole-4-carbonitrile Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-7319436-0.05g
5-amino-1,2-dimethyl-1H-imidazole-4-carbonitrile
80052-79-5 95%
0.05g
$285.0 2023-05-30
Enamine
EN300-7319436-0.1g
5-amino-1,2-dimethyl-1H-imidazole-4-carbonitrile
80052-79-5 95%
0.1g
$426.0 2023-05-30
Enamine
EN300-7319436-0.25g
5-amino-1,2-dimethyl-1H-imidazole-4-carbonitrile
80052-79-5 95%
0.25g
$607.0 2023-05-30
Enamine
EN300-7319436-0.5g
5-amino-1,2-dimethyl-1H-imidazole-4-carbonitrile
80052-79-5 95%
0.5g
$959.0 2023-05-30
Enamine
EN300-7319436-1.0g
5-amino-1,2-dimethyl-1H-imidazole-4-carbonitrile
80052-79-5 95%
1g
$1229.0 2023-05-30
Enamine
EN300-7319436-2.5g
5-amino-1,2-dimethyl-1H-imidazole-4-carbonitrile
80052-79-5 95%
2.5g
$2408.0 2023-05-30
Enamine
EN300-7319436-5.0g
5-amino-1,2-dimethyl-1H-imidazole-4-carbonitrile
80052-79-5 95%
5g
$3562.0 2023-05-30
Enamine
EN300-7319436-10.0g
5-amino-1,2-dimethyl-1H-imidazole-4-carbonitrile
80052-79-5 95%
10g
$5283.0 2023-05-30
1PlusChem
1P0250RJ-50mg
5-amino-1,2-dimethyl-1H-Imidazole-4-carbonitrile
80052-79-5 95%
50mg
$402.00 2024-04-21
1PlusChem
1P0250RJ-100mg
5-amino-1,2-dimethyl-1H-Imidazole-4-carbonitrile
80052-79-5 95%
100mg
$589.00 2024-04-21
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